N-({1-[(5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)carbonyl]piperidin-3-yl}methyl)-2-furamide

• IUPAC Name: N-[[1-(5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carbonyl)piperidin-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H18N4O4S/c23-15(14-4-2-7-26-14)19-9-12-3-1-5-21(11-12)16(24)13-10-20-18-22(17(13)25)6-8-27-18/h2,4,6-8,10,12H,1,3,5,9,11H2,(H,19,23)
• InChI Key: CLPHKVQBKXNYED-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN=C3N(C2=O)C=CS3)CNC(=O)C4=CC=CO4
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

The compound is a complex organic molecule with potential applications in various scientific fields. Its detailed examination involves understanding its synthesis, structure, and properties.

Synthesis Analysis

The synthesis of similar compounds involves multistep chemical reactions. For example, the synthesis of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide and related compounds involves a series of reactions starting with appropriate precursors and leading to the formation of the desired product with significant antibacterial activity (Chambhare et al., 2003).

Molecular Structure Analysis

The molecular structure of similar compounds is complex, featuring multiple heterocyclic rings. The structure-activity relationship studies of thiazolopyrimidine derivatives, for instance, reveal the importance of substituents on the rings for their biological activity (Selvam et al., 2012).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, leading to the formation of new rings and functional groups. The reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides to synthesize new heterocyclic systems is a typical example of such reactions (Sirakanyan et al., 2015).

Physical Properties Analysis

The physical properties of such compounds, like solubility, melting point, and stability, are influenced by their molecular structure. The synthesis and properties of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on N-(furan-2-yl-methylidene)-4,6-dimethyl-1H-pyrazolo-[3,4-b]pyridine-3-amine demonstrate the variety in physical properties these compounds can exhibit (El-Essawy et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity with different reagents, nucleophilic and electrophilic substitution reactions, and the ability to form complexes with metals, are critical for understanding the behavior of these compounds. The synthesis and antimicrobial activity evaluation of new N-1,3-thiazol-2-ylacetamides of condensed pyrido[3',2':4,5]furo(thieno)[3,2-d]pyrimidines is an example of chemical property analysis (Sirakanyan et al., 2020).